Cas no 1805082-84-1 (4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1805082-84-1
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4842714
• Update Time: 2025-06-10

4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-6(18)5-4(7(10,11)12)2(17(19)20)1-3(16-5)21-8(13,14)15/h1H
• InChI Key： HYSIPWWYBMRNPH-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)(F)F)=C(C=C(N=1)OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.9
• Topological Polar Surface Area: 85

Additional information on 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride

Introduction to 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805082-84-1)

4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805082-84-1, is a pyridine derivative featuring a nitro group, two trifluoromethyl groups, and a trifluoromethoxy substituent. These structural features contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure incorporates multiple fluorinated aromatic rings, which are known for their enhanced metabolic stability and binding affinity to biological targets. This characteristic has positioned 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride as a key building block in the development of novel therapeutic agents. Recent advancements in drug design have highlighted the importance of fluorinated heterocycles in improving pharmacokinetic profiles, such as bioavailability and half-life.

In the context of modern pharmaceutical research, this compound has been explored for its potential applications in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The presence of both electron-withdrawing and electron-donating groups in its structure allows for versatile functionalization, enabling chemists to tailor the molecule for specific biological activities. For instance, the nitro group can be reduced to an amine, providing a reactive site for further derivatization.

Recent studies have demonstrated the utility of 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often critical in cellular signaling pathways and have been implicated in various diseases, including cancer and inflammatory disorders. By designing molecules that disrupt these interactions, researchers aim to develop more effective treatments with reduced side effects.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate lipophilicity and metabolic stability. In drug discovery, trifluoromethylated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This has led to increased interest in synthesizing derivatives of 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride for preclinical testing.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride is its role as a versatile intermediate. It can be further functionalized through nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores into the molecule. This flexibility has made it a valuable tool in medicinal chemistry libraries used by academic institutions and pharmaceutical companies worldwide.

Recent publications have highlighted its use in generating libraries of fluorinated pyridines for high-throughput screening (HTS). HTS is a critical technique in drug discovery that allows researchers to rapidly test thousands of compounds for biological activity against disease targets. The ability to quickly synthesize and screen derivatives of 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride has accelerated the identification of lead compounds for further development.

The compound's stability under various storage conditions also makes it an attractive candidate for industrial-scale production. Unlike some reactive intermediates that require specialized handling, 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride can be stored under ambient conditions without significant degradation. This ease of handling reduces production costs and increases its feasibility for large-scale applications.

In conclusion, 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805082-84-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an indispensable tool for researchers developing novel therapeutic agents. As drug discovery continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs worldwide.